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Compound of Interest

Compound Name: 4-aminopyridine-3-sulfonic Acid

Cat. No.: B1272050

An In-depth Technical Guide to 4-Aminopyridine-3-sulfonic Acid (CAS 29452-57-1)

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of 4-aminopyridine-3-sulfonic acid
(CAS 29452-57-1), a pyridine derivative with potential applications in various scientific fields.
This document consolidates key chemical and physical data, details on its synthesis, and
explores its potential biological activities and applications in organic synthesis. It is intended to
be a foundational resource for researchers and professionals working with this compound.

Core Chemical and Physical Properties

4-aminopyridine-3-sulfonic acid is a heterocyclic aromatic compound. Its structure
incorporates a pyridine ring, an amino group, and a sulfonic acid group, which collectively
determine its chemical properties and reactivity.[1] The presence of both an acidic sulfonic acid
group and a basic amino group and pyridine nitrogen gives the molecule amphoteric
properties.

Quantitative Data Summary

All known quantitative data for 4-aminopyridine-3-sulfonic acid is summarized in the table
below for easy reference and comparison.
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Property Value Source(s)

CAS Number 29452-57-1 (12134115161 71I8][9][1 0]
Molecular Formula CsHeN203S [L12][31[41[5]16]

Molecular Weight 174.18 g/mol [11[3]1[5][6]

IUPAC Name 4-aminopyridine-3-sulfonic acid  [4][5]

Melting Point ~320°C [1][2][6]

Density (Predicted) 1.617 g/cm3 [2]

Refractive Index (Predicted) 1.634 [2]

LogP (Predicted) 1.57250 [2]

XLogP3 (Predicted) -0.5 [5]

Monoisotopic Mass

174.00991323 Da

[5]

PSA (Polar Surface Area) 101.66 A2 [2]
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Synthesis and Experimental Protocols

The synthesis of 4-aminopyridine-3-sulfonic acid typically involves the electrophilic
sulfonation of 4-aminopyridine. The electron-donating amino group at the 4-position directs the
incoming sulfonic acid group to the 3-position.[1]

Detailed Experimental Protocol: Direct Sulfonation

A common method for the synthesis of 4-aminopyridine-3-sulfonic acid is the direct
sulfonation of 4-aminopyridine.[1]

Materials:
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e 4-aminopyridine

» Chlorosulfonic acid or sulfur trioxide

e Anhydrous aprotic solvent (e.g., dichloromethane, 1,2-dichloroethane)
Procedure:

» Dissolve 4-aminopyridine in an anhydrous aprotic solvent in a flask equipped with a stirrer
and under an inert atmosphere (e.g., nitrogen or argon).

e Cool the mixture in an ice bath to 0-5°C.

e Slowly add chlorosulfonic acid or a solution of sulfur trioxide in the aprotic solvent to the
cooled solution of 4-aminopyridine, while maintaining the temperature below 10°C.

 After the addition is complete, allow the reaction mixture to warm to room temperature and
stir for several hours until the reaction is complete (monitoring by TLC or LC-MS is
recommended).

o Carefully quench the reaction by pouring the mixture onto crushed ice.
e The product, 4-aminopyridine-3-sulfonic acid, will precipitate out of the aqueous solution.
» Collect the precipitate by filtration, wash with cold water, and dry under vacuum.

Safety Precautions: Chlorosulfonic acid and sulfur trioxide are highly corrosive and react
violently with water. This reaction should be performed in a well-ventilated fume hood with
appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab
coat.[1]
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4-Aminopyridine in Chlorosulfonic Acid
Aprotic Solvent or Sulfur Trioxide

l

Precipitation

4-Aminopyridine-3-sulfonic Acid
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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